5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: [3-(furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C22H20N2O2/c1-15-8-10-17(11-9-15)19-14-20(21-7-4-12-26-21)24(23-19)22(25)18-6-3-5-16(2)13-18/h3-13,20H,14H2,1-2H3
• InChI Key: XRZKWLCRJCUPJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CO3)C(=O)C4=CC=CC(=C4)C
• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol

Description

5-(Furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole, also known as FMMP, is a heterocyclic compound that has been widely studied for its potential applications in the field of medicinal chemistry. The compound is a derivative of pyrazole, a five-membered ring containing two nitrogen atoms and three carbon atoms. FMMP has been used in a variety of scientific research applications, including as a synthetic intermediate in organic synthesis, as a ligand for metal complexes, and as a drug candidate for treating various diseases.

Scientific Research Applications

5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole has been used in a variety of scientific research applications. For example, it has been used as a synthetic intermediate in organic synthesis for the preparation of various organic compounds. It has also been used as a ligand for metal complexes, such as palladium and platinum, for use in catalytic reactions. Additionally, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and diabetes.

Mechanism of Action

The exact mechanism of action of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of lipids, carbohydrates, and proteins. This inhibition may lead to a decrease in the production of certain hormones, such as insulin and glucagon, which can lead to a decrease in blood glucose levels. Additionally, it has been suggested that 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole may act as an antioxidant, which can protect cells from damage caused by oxidative stress.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects in animal studies. Additionally, it has been found to have anti-oxidant and anti-microbial properties. It has also been suggested that 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole may be beneficial for the treatment of obesity, as it has been shown to reduce the production of fatty acids in animal studies.

Advantages and Limitations for Lab Experiments

The use of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole in laboratory experiments has several advantages. For example, it is relatively easy to synthesize and is available in large quantities. Additionally, it is a relatively stable compound and has a low toxicity profile. However, it is important to note that 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole is a relatively new compound and its effects on human health are not yet fully understood. Therefore, it is important to use caution when using 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole in laboratory experiments.

Future Directions

The potential applications of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole are still being explored, and there are a number of potential future directions for research. For example, further studies are needed to better understand the biochemical and physiological effects of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole. Additionally, more research is needed to investigate the potential therapeutic applications of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole, such as its use in the treatment of various diseases. Finally, further research is needed to determine the safety and efficacy of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole for use in human clinical trials.

Synthesis Methods

5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole can be synthesized using a variety of methods, including the condensation of 3-methylbenzoyl chloride with 4-methylphenylhydrazine. The reaction is typically conducted in a solvent such as acetonitrile or dichloromethane at a temperature of 80-90°C and under an inert atmosphere. The reaction yields a mixture of 5-(furan-2-yl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole and its isomer, 5-(2-furyl)-1-(3-methylbenzoyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole. This isomer can be separated from the desired product by column chromatography.